Cas no 1510251-69-0 (1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid
• CAS No: 1510251-69-0
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5578343
• Update Time: 2025-05-20

1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-
• 1-{[(2-methoxyethyl)carbamoyl]methyl}-1h-pyrrole-3-carboxylic acid
• 1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C10H14N2O4/c1-16-5-3-11-9(13)7-12-4-2-8(6-12)10(14)15/h2,4,6H,3,5,7H2,1H3,(H,11,13)(H,14,15)
• InChI Key： RLOPNVDAPONFNY-UHFFFAOYSA-N
• SMILES： N1(CC(NCCOC)=O)C=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 494.9±35.0 °C(Predicted)
• pka: 4.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid

Comprehensive Analysis of 1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid (CAS No. 1510251-69-0)

1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid (CAS No. 1510251-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrole derivatives, which are widely recognized for their role in drug discovery and material science. The presence of both carbamoyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like 1510251-69-0 has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly interested in its potential as a linker molecule in antibody-drug conjugates (ADCs), a hot topic in oncology research. The compound's methoxyethyl moiety enhances its solubility, a critical factor for bioavailability optimization—a frequently searched term in pharmaceutical forums.

The synthesis of 1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid typically involves multi-step organic reactions, including amide coupling and ester hydrolysis, which are common queries in chemical synthesis databases. Its pyrrole ring contributes to its stability under physiological conditions, a property highly valued in prodrug design. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, as emphasized in recent publications.

From an industrial perspective, 1510251-69-0 aligns with the growing trend of green chemistry, as its synthesis can be optimized to reduce waste. This resonates with the increasing number of searches for environmentally friendly synthesis methods. Furthermore, its potential applications in peptide modification and small-molecule inhibitors make it relevant to cutting-edge therapeutic areas like immunotherapy and enzyme inhibition.

Quality control of CAS No. 1510251-69-0 is paramount, with stringent requirements for residual solvents and heavy metal content—topics frequently discussed in regulatory compliance forums. The compound's storage stability under various temperatures is another area of interest, as evidenced by laboratory supply queries. Its compatibility with PEGylation techniques further expands its utility in biopharmaceutical formulations.

In conclusion, 1-{[(2-methoxyethyl)carbamoyl]methyl}-1H-pyrrole-3-carboxylic acid represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from drug discovery to biomaterials engineering, coupled with its alignment with industry trends like sustainable synthesis and precision medicine, ensure its continued relevance in scientific discourse and industrial applications.